4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine
Cat. No. B1218999
Key on ui cas rn:
2272-40-4
M. Wt: 241.07 g/mol
InChI Key: SACFASUHQGNXOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:17](=[O:18])([OH:19])[O-:20].[CH3:22][C:23](=[O:24])[CH3:25].[Cl:1][c:2]1[n:3][c:4]([Cl:5])[n:6][c:7]([Cl:8])[n:9]1.[NH2:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1.[Na+:21]>>[c:2]1([NH:10][c:11]2[cH:12][cH:13][cH:14][cH:15][cH:16]2)[n:3][c:4]([Cl:5])[n:6][c:7]([Cl:8])[n:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1nc(Cl)nc(Cl)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Clc1nc(Cl)nc(Nc2ccccc2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
